Cas no 2248332-65-0 (Tert-butyl N-(2-formyl-2-bicyclo[4.1.0]heptanyl)carbamate)

• Product Name: Tert-butyl N-(2-formyl-2-bicyclo[4.1.0]heptanyl)carbamate
• CAS No: 2248332-65-0
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 5463136
• Update Time: 2023-08-28

Tert-butyl N-(2-formyl-2-bicyclo[4.1.0]heptanyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-(2-formyl-2-bicyclo[4.1.0]heptanyl)carbamate
• Z3396927634
• tert-butyl N-{2-formylbicyclo[4.1.0]heptan-2-yl}carbamate

• Inchi： 1S/C13H21NO3/c1-12(2,3)17-11(16)14-13(8-15)6-4-5-9-7-10(9)13/h8-10H,4-7H2,1-3H3,(H,14,16)
• InChI Key： NYJIPAYHFZIPKD-UHFFFAOYSA-N
• SMILES： O=CC1(CCCC2CC21)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 239.15214353 g/mol
• Monoisotopic Mass: 239.15214353 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.4
• Molecular Weight: 239.31